Cas no 590417-56-4 ((1-methyl-1H-indol-4-yl)boronic acid)

(1-methyl-1H-indol-4-yl)boronic acid Properties

Names and Identifiers

• B-(1-methyl-1H-indol-4-yl)-Boronic acid
• (1-Methyl-1H-indol-4-yl)boronic acid
• (1-methylindol-4-yl)boronic acid
• 1-METHYL INDOLE-4-BORONIC ACID
• B-(1-methyl-1H-indol-4-yl)Boronic acid
• (1-methyl-4-indolyl)boronic acid
• 1-methyl-1H-indol-4-yl-4-boronic acid
• 1-METHYL-1H-INDOLE-4-BORONIC ACID
• N-methylindol-4-ylboronic acid
• 1-Methy-1H-indol-4-ylboronic acid
• GLLDFWAZHLTQLC-UHFFFAOYSA-N
• F53235
• DB-072560
• CS-0138028
• SCHEMBL2317210
• SB37822
• (1-Methyl-1H-indol-4-yl)boronicacid
• B-(1-METHYL-1H-INDOL-4-YL)-BORONIC ACID
• MFCD12964857
• Boronic acid, (1-methyl-1H-indol-4-yl)-
• 590417-56-4
• AS-77822
• AKOS016012255
• DTXSID00626446
• EN300-2540241
• Z1255400453
• B-(1-Methyl-1H-indol-4-yl)boronic acid
• +Expand

• MDL： MFCD12964857
• InChIKey： GLLDFWAZHLTQLC-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10BNO2/c1-11-6-5-7-8(10(12)13)3-2-4-9(7)11/h2-6,12-13H,1H3
• SMILES： CN1C=CC2=C(C=CC=C21)B(O)O

Computed Properties

• Exact Mass: 175.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.0804587g/mol
• Heavy Atom Count: 13
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• LogP: -0.14190
• PSA: 45.39000
• Density: 1.16